Cas no 2955-74-0 (Benzenesulfonic acid,4-nitro-, (ethoxycarbonyl)azanyl ester)

• Product name: Benzenesulfonic acid,4-nitro-, (ethoxycarbonyl)azanyl ester
• CAS No: 2955-74-0
• MF: C₉H₁₀N₂O₇S
• MW: 290.2499
• CID: 279845
• PubChem ID: 297624

Benzenesulfonic acid,4-nitro-, (ethoxycarbonyl)azanyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-nitro-, (ethoxycarbonyl)azanyl ester
• (ethoxycarbonylamino) 4-nitrobenzenesulfonate
• AC1L6RWK
• ethyl N-[(4-nitrobenzenesulphonyl)oxy]carbamate
• ethyl N-{[(4-nitrobenzene)sulfonyl]oxy}carbamate
• ethyl N-{[(4-nitrobenzene)sulphonyl]oxy}carbamate
• ethyl N-{[(4-nitrophenyl)sulfonyl]oxy}carbamate
• ethyl N-< (4-nitrobenzenesulphonyl)oxy> carbamate
• ethytl N-{[(4-nitrobenzene)sulphonyl]oxy}carbamate
• NSC168874
• DTXSID70305039
• 2955-74-0
• SCHEMBL875776
• XBTJZULRZQBGIT-UHFFFAOYSA-N
• NSC-168874
• ethyl {[(4-nitrophenyl)sulfonyl]oxy}carbamate
• N-(p-nitrobenzenesulfonyloxy)urethane

• Inchi： InChI=1S/C9H10N2O7S/c1-2-17-9(12)10-18-19(15,16)8-5-3-7(4-6-8)11(13)14/h3-6H,2H2,1H3,(H,10,12)
• InChI Key： XBTJZULRZQBGIT-UHFFFAOYSA-N
• SMILES： CCOC(NOS(C1C=CC([N+]([O-])=O)=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 290.0209
• Monoisotopic Mass: 290.02087184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136Ų
• XLogP3: 1.3

Experimental Properties

• PSA: 124.84
• LogP: 2.95610